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Introduction

These application notes provide a detailed protocol for the preparation of specimens for bond
strength testing of the "Scotchbond 2" dental adhesive system. The following guidelines are
intended for researchers, scientists, and professionals in the field of dental material science
and drug development. The protocols are compiled from established methodologies to ensure
reproducibility and accuracy in evaluating the adhesive's performance. The primary methods
covered are shear bond strength and microtensile bond strength testing.

Data Presentation

The following table summarizes quantitative data for the shear bond strength of Scotchbond 2
on dentin under various experimental conditions.
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Procedure/Condition

Mean Shear Bond

Standard Deviation
Notes

Strength (MPa) (SD)
Shear load applied
Procedure G (Blunt- .
- - with a blunt-edged
edged rod)
rod.[1]
Shear load applied
Procedure K (Knife- Significantly greater with a knife-edged
edged rod) than Procedure G rod; 24-hour storage
in saline at 37°C.[1]
] ] o Comparison of bond
Approximal Dentin Not significantly )
] - strength on different
Surfaces different from occlusal ) ]
dentin locations.[1]
) Not significantly Comparison of bond
Occlusal Dentin _ _
different from - strength on different
Surfaces ] . .
approximal dentin locations.[1]
No significant
difference in shear
Adhesive Thickness:
8.8 3.5 bond strength for
50 um )
thicknesses from 50 to
500 um.[2]
No significant
difference in shear
Adhesive Thickness:
7.9 2.7 bond strength for
100 pm .
thicknesses from 50 to
500 um.[2]
No significant
difference in shear
Adhesive Thickness:
6.8 2.5 bond strength for
250 pm )
thicknesses from 50 to
500 pum.[2]
Adhesive Thickness: 8.1 4.2 No significant
500 pm difference in shear
bond strength for
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thicknesses from 50 to
500 um.[2]

Significant reduction

Adhesive Thickness: £ 3 04 in shear bond strength
1000 pm ' ' at 1000 um thickness.
[2]
In vivo (Dog): - .
o ) Significantly higher
Superficial/Middle 6-8 -

) ) than Scotchbond.[3]
Cuspid Dentin

) No significant Bond strength
In vivo (Dog): Deep ] )
) i difference from - decreases in deeper
Cuspid Dentin )
Scotchbond dentin.[3]
) No significant Indicates substrate
In vivo (Dog): Molar ) )
) difference from - differences between
Dentin (any depth)
Scotchbond tooth types.[3]

Experimental Protocols

The following are detailed methodologies for key experiments related to "Scotchbond 2" bond
strength testing. These protocols are based on common practices in dental materials research
and information from studies involving Scotchbond 2.

1. Shear Bond Strength (SBS) Testing Protocol

This protocol outlines the steps for preparing and testing specimens for shear bond strength, a
common method to evaluate the adhesive strength of dental materials.

» Tooth Selection and Storage:
o Use caries-free human or bovine teeth.[4]

o After extraction, thoroughly clean the teeth of any adherent tissue and blood by washing

under running water.[4]
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o Store the teeth in a solution such as 0.5% chloramine-T for up to one week to disinfect,
followed by storage in distilled water at 4°C to maintain hydration.[5]

e Specimen Embedding and Surface Preparation:

o Embed the teeth in a suitable mounting material, such as cold-cure acrylic resin, in a
cylindrical mold, leaving the desired testing surface (e.g., occlusal, buccal) exposed.[2]

o Grind the exposed surface flat using a metallurgical polishing machine with a sequence of
silicon carbide (SiC) abrasive papers (e.g., 180-grit followed by 600-grit) under water
cooling to expose a fresh enamel or dentin surface.[1][2] This process creates a
standardized smear layer.

o Adhesive Application (Scotchbond 2 System):

o Rinse the ground surface with water for 10 seconds and gently dry with oil-free
compressed air, leaving the surface visibly moist but without pooled water.

o Apply Scotchprep Dentin Primer to the prepared dentin surface using a disposable brush.
[1][2] Agitate the primer on the surface for 60 seconds.[1][2]

o Gently air dry the primed surface for approximately 5 seconds to evaporate the solvent.[2]
o Apply a thin, uniform layer of Scotchbond 2 Dental Adhesive to the primed surface.

o Light-cure the adhesive for 30 seconds using a dental curing light with an intensity of at
least 500 mW/cmz.[1]

e Composite Buildup:

o Place a cylindrical mold (e.g., a Teflon mold with a diameter of approximately 2.5 mm and
a height of 3-4 mm) over the cured adhesive.

o Incrementally place a light-cure composite resin (e.g., Silux) into the mold, with each
increment being no thicker than 2 mm.[2]

o Light-cure each increment for 30-40 seconds according to the composite manufacturer's
instructions.[2]
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o Carefully remove the mold after the final increment is cured.

e Specimen Storage and Testing:

o Store the bonded specimens in distilled water or physiological saline at 37°C for 24 hours
prior to testing.[1][4]

o Mount the specimen in a universal testing machine equipped with a shear testing
apparatus.

o Apply a shear load to the base of the composite cylinder at a crosshead speed of 0.5
mm/min until fracture occurs.[5][6] The load can be applied using a knife-edge or a wire
loop.

o Record the load at failure (in Newtons) and calculate the shear bond strength in
Megapascals (MPa) by dividing the failure load by the bonded surface area (in mm2).

2. Microtensile Bond Strength (UTBS) Testing Protocol

This method is used to assess bond strength on smaller, more defined areas, which can
provide a more uniform stress distribution during testing.

» Tooth Selection and Initial Preparation:
o Follow the same procedures for tooth selection, cleaning, and storage as for SBS testing.

o Create a flat enamel or dentin surface by grinding the occlusal surface of the tooth with
SiC paper under water cooling.[5]

o Adhesive Application and Composite Buildup:

o Apply the Scotchbond 2 adhesive system (primer and adhesive) as described in the SBS
protocol.

o Build up a crown of composite resin on the bonded surface to a height of approximately 4-
6 mm, curing in 2 mm increments.[7]

e Specimen Sectioning:
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o Store the restored tooth in distilled water at 37°C for 24 hours.[7]

o Using a low-speed diamond saw under constant water cooling, section the tooth serially in
both the x and y directions to create multiple beam-like specimens.[8] Each beam should
have a cross-sectional area of approximately 1 mmz2.[9]

e Microtensile Testing:
o Carefully attach each beam to a microtensile testing jig using a cyanoacrylate adhesive.
o Mount the jig in a universal testing machine.

o Apply a tensile load at a crosshead speed of 0.5 or 1.0 mm/min until the specimen
fractures.

o Measure the dimensions of the fractured surface with a digital caliper to accurately
calculate the cross-sectional area.

o Calculate the uTBS in MPa by dividing the failure load (N) by the bonded area (mm?2).
o Failure Mode Analysis:

o After fracture, examine the debonded surfaces of both the tooth substrate and the
composite cylinder under a stereomicroscope or scanning electron microscope (SEM).

o Classify the failure mode as:

Adhesive: Failure at the interface between the adhesive and the tooth structure.

Cohesive in composite: Failure within the composite resin.

Cohesive in dentinfenamel: Failure within the tooth substrate.

Mixed: A combination of adhesive and cohesive failure.

Visualizations
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Caption: Workflow for bond strength testing specimen preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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